75-04-7

Ethylamine

In Stock

• CAS RN:
• 75-04-7

• Formula:
• C2H5NH2
  C2H7N
  C2H5NH2
  C2H7N

• InChI:
• InChI=1S/C2H7N/c1-2-3/h2-3H2,1H3

• InChIKey:
• QUSNBJAOOMFDIB-UHFFFAOYSA-N

• Ethylamine appears as a colorless liquid or a gas (boiling point 62°F) with an odor of ammonia. Flash point less than 0°F. Density of liquid 5.7 lb / gal. Corrosive to the skin and eyes. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Exposure of the closed container to intense heat may cause it to rupture violently and rocket.
  Ethylamine, also known as aminoethane or ethanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Ethylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Ethylamine has been detected in multiple biofluids, such as feces, urine, and blood. Ethylamine can be converted into sulfluramid and cysteamine. Ethylamine is an ammonia and fishy tasting compound that can be found in a n...

1-benzyl-2-(3-bromophenyl)-3-[(E)-1-(4-chlorophenyl)ethylideneamino]imidazolidin-4-one

• CAS RN:
• 5675-04-7

• Formula:
• C24H21BrClN3O

• InChI:
• InChI=1S/C24H21BrClN3O/c1-17(19-10-12-22(26)13-11-19)27-29-23(30)16-28(15-18-6-3-2-4-7-18)24(29)20-8-5-9-21(25)14-20/h2-14,24H,15-16H2,1H3/b27-17+

• InChIKey:
• RBMQVMGWBDGSCB-WPWMEQJKSA-N

• 1-benzyl-2-(3-bromophenyl)-3-[(E)-1-(4-chlorophenyl)ethylideneamino]imidazolidin-4-one is a useful research compound. Its molecular formula is C24H21BrClN3O and its molecular weight is 482.8 g/mol. The purity is usually 95%.

1-amino-4-[(4-methylphenyl)amino]-2-(4-morpholinyl)anthra-9,10-quinone

In Stock

• CAS RN:
• 5475-04-7

• Formula:
• C25H23N3O3

• InChI:
• InChI=1S/C25H23N3O3/c1-15-6-8-16(9-7-15)27-19-14-20(28-10-12-31-13-11-28)23(26)22-21(19)24(29)17-4-2-3-5-18(17)25(22)30/h2-9,14,27H,10-13,26H2,1H3

• InChIKey:
• TXQCBNKXEUBLHS-UHFFFAOYSA-N

• 1-amino-4-[(4-methylphenyl)amino]-2-(4-morpholinyl)anthra-9,10-quinone is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.5 g/mol. The purity is usually 95%.

3-(pyridin-3-ylmethyl)-1H-indole

Usually In Stock

• CAS RN:
• 5275-04-7

• Formula:
• C14H12N2

• InChI:
• InChI=1S/C14H12N2/c1-2-6-14-13(5-1)12(10-16-14)8-11-4-3-7-15-9-11/h1-7,9-10,16H,8H2

• InChIKey:
• ORBYFAFBEOHNKJ-UHFFFAOYSA-N

• 3-(pyridin-3-ylmethyl)-1H-indole is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

Ethyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate

In Stock

• CAS RN:
• 34775-04-7

• Formula:
• C12H10ClN3O2

• InChI:
• InChI=1S/C12H10ClN3O2/c1-2-18-12(17)9-7-15-11(16-10(9)13)8-4-3-5-14-6-8/h3-7H,2H2,1H3

• InChIKey:
• BGZFNCGOWTUOAD-UHFFFAOYSA-N

• Ethyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C12H10ClN3O2 and its molecular weight is 263.68 g/mol. The purity is usually 95%.

1,5-Dichloro-2,4-dimethoxybenzene

In Stock

• CAS RN:
• 50375-04-7

• Formula:
• C8H8Cl2O2

• InChI:
• InChI=1S/C8H8Cl2O2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3

• InChIKey:
• BGNXWFHKYIWIEQ-UHFFFAOYSA-N

• 1,5-Dichloro-2,4-dimethoxybenzene is a useful research compound. Its molecular formula is C8H8Cl2O2 and its molecular weight is 207.05 g/mol. The purity is usually 95%.

3-(1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-yl)pyridine

Usually In Stock

• CAS RN:
• 63875-04-7

• Formula:
• C10H8F3N3

• InChI:
• InChI=1S/C10H8F3N3/c1-16-6-8(10(11,12)13)15-9(16)7-3-2-4-14-5-7/h2-6H,1H3

• InChIKey:
• MLRRKLJMOLPNFE-UHFFFAOYSA-N

• 3-(1-Methyl-4-(trifluoromethyl)-1H-imidazol-2-yl)pyridine is a useful research compound. Its molecular formula is C10H8F3N3 and its molecular weight is 227.19 g/mol. The purity is usually 95%.

Pseudobactin

• CAS RN:
• 76975-04-7

• Formula:
• C42H60N12O16

• InChI:
• InChI=1S/C42H60N12O16/c1-18(35(61)50-23-8-6-14-53(70)41(23)67)47-39(65)31(20(3)55)51-36(62)19(2)48-40(66)32(33(60)42(68)69)52-37(63)22(43)7-4-5-12-46-38(64)25-11-13-45-34-24(49-30(59)10-9-29(44)58)15-21-16-27(56)28(57)17-26(21)54(25)34/h15-20,22-23,25,31-33,45,55-56,60,70H,4-14,43H2,1-3H3,(H2,44,58)(H,46,64)(H,47,65)(H,48,66)(H,49,59)(H,50,61)(H,51,62)(H,52,63)(H,68,69)/t18-,19-,20+,22-,23+,25-,31+,32+,33+/m0/s1

• InChIKey:
• HGYMGQIZTWEDBI-WBYFLIHPSA-N

• Pseudobactin is a linear hexapeptide fluorescent iron transport agent (siderophore) from plant growth promoter Pseudomonas B10.

2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid

In Stock

• CAS RN:
• 704875-04-7

• Formula:
• C13H14N4O2S

• InChI:
• InChI=1S/C13H14N4O2S/c1-3-16-9-6-4-5-7-10(9)17-12(16)14-15-13(17)20-8(2)11(18)19/h4-8H,3H2,1-2H3,(H,18,19)

• InChIKey:
• BHEVJCPGHPYCDR-UHFFFAOYSA-N

• 2-[(9-Ethyl-9H-[1,2,4]triazolo[4,3-a]benzimidazol-3-yl)thio]propanoic acid is a useful research compound. Its molecular formula is C13H14N4O2S and its molecular weight is 290.34. The purity is usually 95%.

4-bromo-N-(5-iodo-6-methylpyridin-2-yl)benzamide

Usually In Stock

• CAS RN:
• 741275-04-7

• Formula:
• C13H10BrIN2O

• InChI:
• InChI=1S/C13H10BrIN2O/c1-8-11(15)6-7-12(16-8)17-13(18)9-2-4-10(14)5-3-9/h2-7H,1H3,(H,16,17,18)

• InChIKey:
• HTADMWQRDAEPNB-UHFFFAOYSA-N

• 4-bromo-N-(5-iodo-6-methylpyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C13H10BrIN2O and its molecular weight is 417.044. The purity is usually 95%.

7,8-dimethyl-4-((4-methylpiperidin-1-yl)methyl)-2H-chromen-2-one

In Stock

• CAS RN:
• 848275-04-7

• Formula:
• C18H23NO2

• InChI:
• InChI=1S/C18H23NO2/c1-12-6-8-19(9-7-12)11-15-10-17(20)21-18-14(3)13(2)4-5-16(15)18/h4-5,10,12H,6-9,11H2,1-3H3

• InChIKey:
• JCKOVZQVAQMUMJ-UHFFFAOYSA-N

• 7,8-dimethyl-4-((4-methylpiperidin-1-yl)methyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.387. The purity is usually 95%.

2'-Chloro-4'-fluoro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-04-7

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)14-7-6-12(18)10-15(14)17/h2-4,6-7,9-10H,5,8H2,1H3

• InChIKey:
• JVOIUBCVWOHDEB-UHFFFAOYSA-N

• 2'-Chloro-4'-fluoro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

14-Ethoxymetopon

• CAS RN:
• 131575-04-7

• Formula:
• C20H25NO4

• InChI:
• InChI=1S/C20H25NO4/c1-4-24-20-8-7-15(23)18(2)19(20)9-10-21(3)14(20)11-12-5-6-13(22)17(25-18)16(12)19/h5-6,14,22H,4,7-11H2,1-3H3/t14-,18+,19+,20-/m1/s1

• InChIKey:
• LDTUYTORBPKTNO-QRKUABHPSA-N

• 14-Ethoxymetopon, also known as 14-Ethoxymetopon, is a useful research compound. Its molecular formula is C20H25NO4 and its molecular weight is 343.4 g/mol. The purity is usually 95%.

[4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate

Usually In Stock

• CAS RN:
• 380475-04-7

• Formula:
• C27H21F3N2O5

• InChI:
• InChI=1S/C27H21F3N2O5/c1-3-36-24-15-17(8-13-23(24)37-26(34)18-9-11-20(35-2)12-10-18)14-19(16-31)25(33)32-22-7-5-4-6-21(22)27(28,29)30/h4-15H,3H2,1-2H3,(H,32,33)/b19-14+

• InChIKey:
• QHSRPVFKMGOMGF-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-oxo-3-[2-(trifluoromethyl)anilino]prop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate is a useful research compound. Its molecular formula is C27H21F3N2O5 and its molecular weight is 510.469. The purity is usually 95%.

Pyrazolo[1,5-a]pyridine-2-carbothioamide

In Stock

• CAS RN:
• 885275-04-7

• Formula:
• C8H7N3S

• InChI:
• InChI=1S/C8H7N3S/c9-8(12)7-5-6-3-1-2-4-11(6)10-7/h1-5H,(H2,9,12)

• InChIKey:
• LCEBCBUBVSMFKU-UHFFFAOYSA-N

• Pyrazolo[1,5-a]pyridine-2-carbothioamide is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23 g/mol. The purity is usually 95%.

2,2'-Bithiophene-5-carbothioamide

Usually In Stock

• CAS RN:
• 128275-04-7

• Formula:
• C9H7NS3

• InChI:
• InChI=1S/C9H7NS3/c10-9(11)8-4-3-7(13-8)6-2-1-5-12-6/h1-5H,(H2,10,11)

• InChIKey:
• CCVIRFQRORPWSY-UHFFFAOYSA-N

• 2,2'-Bithiophene-5-carbothioamide, also known as 2,2'-Bithiophene-5-carbothioamide, is a useful research compound. Its molecular formula is C9H7NS3 and its molecular weight is 225.4 g/mol. The purity is usually 95%.

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014075-04-7

• Formula:
• C23H22N6O2

• InChI:
• InChI=1S/C23H22N6O2/c1-14-12-15(2)29(25-14)22-24-20-19(26(22)3)21(30)28(23(31)27(20)4)13-17-10-7-9-16-8-5-6-11-18(16)17/h5-12H,13H2,1-4H3

• InChIKey:
• ATWYENFZNJFCIS-UHFFFAOYSA-N

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H22N6O2 and its molecular weight is 414.469. The purity is usually 95%.

N-(4-(2-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-oxoethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1797875-04-7

• Formula:
• C17H20N2O2

• InChI:
• InChI=1S/C17H20N2O2/c1-12(20)18-14-7-5-13(6-8-14)11-17(21)19-15-3-2-4-16(19)10-9-15/h2-3,5-8,15-16H,4,9-11H2,1H3,(H,18,20)

• InChIKey:
• YXBMBRLMOBVVHH-UHFFFAOYSA-N

• N-(4-(2-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-oxoethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.359. The purity is usually 95%.

1,4-Bis(2-methylbenzoyl)piperazine-2-carbonitrile

Usually In Stock

• CAS RN:
• 2094375-04-7

• Formula:
• C21H21N3O2

• InChI:
• InChI=1S/C21H21N3O2/c1-15-7-3-5-9-18(15)20(25)23-11-12-24(17(13-22)14-23)21(26)19-10-6-4-8-16(19)2/h3-10,17H,11-12,14H2,1-2H3

• InChIKey:
• JGMBGTNZHYNNEY-UHFFFAOYSA-N

• 1,4-Bis(2-methylbenzoyl)piperazine-2-carbonitrile is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.418. The purity is usually 95%.

5-Amino-6-[1-(2-nitrophenyl)sulfonylpiperidin-3-yl]piperidin-2-one

Usually In Stock

• CAS RN:
• 2138575-04-7

• Formula:
• C16H22N4O5S

• InChI:
• InChI=1S/C16H22N4O5S/c17-12-7-8-15(21)18-16(12)11-4-3-9-19(10-11)26(24,25)14-6-2-1-5-13(14)20(22)23/h1-2,5-6,11-12,16H,3-4,7-10,17H2,(H,18,21)

• InChIKey:
• DVUBFGPTKHQSNY-UHFFFAOYSA-N

• 5-Amino-6-[1-(2-nitrophenyl)sulfonylpiperidin-3-yl]piperidin-2-one is a useful research compound. Its molecular formula is C16H22N4O5S and its molecular weight is 382.44. The purity is usually 95%.

N'-(Methylsulfamoyl)ethane-1,2-diamine;hydrochloride

In Stock

• CAS RN:
• 2219375-04-7

• Formula:
• C3H12ClN3O2S

• InChI:
• InChI=1S/C3H11N3O2S.ClH/c1-5-9(7,8)6-3-2-4;/h5-6H,2-4H2,1H3;1H

• InChIKey:
• UKRXWXFFJSKHLL-UHFFFAOYSA-N

• N'-(Methylsulfamoyl)ethane-1,2-diamine;hydrochloride is a useful research compound. Its molecular formula is C3H12ClN3O2S and its molecular weight is 189.66. The purity is usually 95%.

2-[[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]imidazo[1,2-a]pyridine

Usually In Stock

• CAS RN:
• 2379975-04-7

• Formula:
• C20H24N4O

• InChI:
• InChI=1S/C20H24N4O/c1-16-11-19(7-8-21-16)25-15-17-5-4-9-23(12-17)13-18-14-24-10-3-2-6-20(24)22-18/h2-3,6-8,10-11,14,17H,4-5,9,12-13,15H2,1H3

• InChIKey:
• MJABCLKXPPWXNQ-UHFFFAOYSA-N

• 2-[[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C20H24N4O and its molecular weight is 336.439. The purity is usually 95%.